Cas no 106384-11-6 (2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-)

2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- structure
106384-11-6 structure
Product Name:2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
CAS No:106384-11-6
MF:C13H11N3O4S
MW:305.309141397476
CID:127108
PubChem ID:57357309
Update Time:2025-04-18

2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
    • 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid, 5-[(-alpha--methylbenzylidene)hydrazino]-4-nitro- (7CI)
    • DTXSID00723626
    • 106384-11-6
    • Inchi: 1S/C13H11N3O4S/c1-8(9-5-3-2-4-6-9)14-15-12-10(16(19)20)7-11(21-12)13(17)18/h2-7,15H,1H3,(H,17,18)
    • InChI Key: PENPUDGXKCYNMH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1NN=C(C)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.04713
  • Monoisotopic Mass: 305.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 104.83
  • LogP: 3.78680
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